N-(2-fluoro-4-propan-2-yloxyphenyl)-1-(methylsulfamoyl)piperidine-4-carboxamide

• IUPAC Name: N-(2-fluoro-4-propan-2-yloxyphenyl)-1-(methylsulfamoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H24FN3O4S/c1-11(2)24-13-4-5-15(14(17)10-13)19-16(21)12-6-8-20(9-7-12)25(22,23)18-3/h4-5,10-12,18H,6-9H2,1-3H3,(H,19,21)
• InChI Key: HURPJYLNJXBFLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=C(C=C1)NC(=O)C2CCN(CC2)S(=O)(=O)NC)F
• Molecular Formula: C16H24FN3O4S
• Molecular Weight: 373.4 g/mol

Description

N-(2-fluoro-4-propan-2-yloxyphenyl)-1-(methylsulfamoyl)piperidine-4-carboxamide is a synthetic organic compound with potential applications in various fields such as medicinal chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a piperidine ring, a carboxamide group, and a fluorinated phenyl ring with an isopropoxy substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-fluoro-4-propan-2-yloxyphenyl)-1-(methylsulfamoyl)piperidine-4-carboxamide typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor, such as a 1,5-diamine.

Introduction of the Carboxamide Group: The carboxamide group can be introduced via an amide coupling reaction using a carboxylic acid derivative and an amine.

Fluorination of the Phenyl Ring: The fluorine atom can be introduced through electrophilic fluorination using reagents such as N-fluorobenzenesulfonimide (NFSI).

Attachment of the Isopropoxy Group: The isopropoxy group can be attached via an etherification reaction using an appropriate alcohol and a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield, purity, and scalability. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(2-fluoro-4-propan-2-yloxyphenyl)-1-(methylsulfamoyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophilic substitution using sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

N-(2-fluoro-4-propan-2-yloxyphenyl)-1-(methylsulfamoyl)piperidine-4-carboxamide has several scientific research applications, including:

Medicinal Chemistry: Potential use as a lead compound for the development of new drugs targeting specific receptors or enzymes.

Pharmacology: Investigation of its pharmacokinetic and pharmacodynamic properties in preclinical studies.

Materials Science: Exploration of its properties for use in advanced materials, such as polymers or coatings.

Biology: Study of its effects on cellular processes and pathways.

Mechanism of Action

The mechanism of action of N-(2-fluoro-4-propan-2-yloxyphenyl)-1-(methylsulfamoyl)piperidine-4-carboxamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and influencing downstream signaling pathways. This can result in various biological effects, depending on the target and context.

Comparison with Similar Compounds

Similar Compounds

• N-(2-fluorophenyl)-1-(methylsulfamoyl)piperidine-4-carboxamide
• N-(4-propan-2-yloxyphenyl)-1-(methylsulfamoyl)piperidine-4-carboxamide
• N-(2-fluoro-4-methoxyphenyl)-1-(methylsulfamoyl)piperidine-4-carboxamide

Uniqueness

N-(2-fluoro-4-propan-2-yloxyphenyl)-1-(methylsulfamoyl)piperidine-4-carboxamide is unique due to the presence of both the fluorine atom and the isopropoxy group on the phenyl ring. This combination of substituents can influence the compound’s physicochemical properties, such as lipophilicity, stability, and binding affinity to molecular targets. These unique features may contribute to its potential as a versatile compound in various scientific research applications.